![molecular formula C21H20N4O2S B2684213 3-(3,4-Dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 852437-88-8](/img/structure/B2684213.png)
3-(3,4-Dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(3,4-Dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine” is a chemical compound with the linear formula C18H20N4O2S . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular weight of this compound is 356.45 . The structure of the compound was confirmed by modern physical-chemical methods .Physical And Chemical Properties Analysis
This compound is a white to off-white solid . It is soluble in phosphate buffer (pH 7.1) and ethanol . The compound has a molecular weight of 356.45 .Scientific Research Applications
Synthesis and Antioxidant Ability
- Antioxidant Properties : Compounds related to this chemical structure, specifically derivatives of 6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin, have demonstrated significant antioxidant ability in scientific studies. This suggests potential for these compounds in applications where antioxidant properties are beneficial (Shakir, Ali, & Hussain, 2017).
Synthesis and Cardiovascular Activity
- Cardiovascular Agents : Research on 1,2,4-triazolo[1,5-a]pyrimidines, a structurally similar group, has shown coronary vasodilating and antihypertensive activities, indicating potential use in cardiovascular therapies (Sato et al., 1980).
Synthesis and Antimicrobial Activities
- Antimicrobial Effects : Fused pyrimidine derivatives, including those similar to the triazolo[4,3-b]pyridazine structure, have been shown to possess antimicrobial properties, suggesting their potential in developing new antimicrobial agents (Hossain & Bhuiyan, 2009).
Structural Analysis and Pharmaceutical Significance
- Pharmaceutical Relevance : The structural analysis and synthesis of pyridazine analogs, including triazolo[4,3-b]pyridazine derivatives, underline their significance in medicinal chemistry, highlighting their potential pharmaceutical applications (Sallam et al., 2021).
Synthesis and Biological Properties
- Biological Properties : Pyridazine derivatives, including triazolo[4,3-b]pyridazine, have demonstrated considerable biological properties such as anti-tumor and anti-inflammatory activities, suggesting their potential therapeutic uses (Sallam et al., 2021).
Safety and Hazards
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-6-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O2S/c1-14-6-4-5-7-16(14)13-28-20-11-10-19-22-23-21(25(19)24-20)15-8-9-17(26-2)18(12-15)27-3/h4-12H,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CODSBIOXZJIUCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NN3C(=NN=C3C4=CC(=C(C=C4)OC)OC)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.